N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide
• InChI: InChI=1S/C14H19NO3/c1-10(2)14(16)15(3)9-11-4-5-12-13(8-11)18-7-6-17-12/h4-5,8,10H,6-7,9H2,1-3H3
• InChI Key: WZGAAVNNAGDXAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N(C)CC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide, also known as L-690,330, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzodioxan derivatives and has been investigated for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide is not fully understood. However, it has been suggested that it may act as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of anxiety and mood. It may also modulate the activity of other neurotransmitter systems, such as the glutamate and GABA systems, which are involved in learning and memory.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter serotonin in the brain, which is thought to contribute to its anxiolytic and antidepressant-like effects. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. This may contribute to its effects on learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide in lab experiments is that it has been well-studied and its effects are relatively well-understood. It is also readily available from commercial sources. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide. One area of interest is its potential as a therapeutic agent for anxiety and depression. Further studies are needed to investigate its efficacy and safety in clinical trials. Another area of interest is its effects on learning and memory. Future studies could investigate its potential as a cognitive enhancer. Finally, more research is needed to fully understand its mechanism of action and how it interacts with other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide involves the reaction of 3,4-methylenedioxyphenylacetic acid with isobutyryl chloride in the presence of a base. The resulting product is then reduced with lithium aluminum hydride to yield the final compound. This synthesis method has been reported in the literature and has been used by many researchers to obtain N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide for their experiments.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N,2-dimethylpropanamide has been investigated for its potential pharmacological properties, particularly its effects on the central nervous system. It has been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential as a therapeutic agent for anxiety and depression. It has also been studied for its effects on learning and memory, and has been shown to improve cognitive function in animal models.